Cas no 188818-21-5 (8-Bromo-3-(3-propan-2-yloxypropyl)-5H-pyrimido[5,4-b]indol-4-one)
188818-21-5 structure
Product Name:8-Bromo-3-(3-propan-2-yloxypropyl)-5H-pyrimido[5,4-b]indol-4-one
CAS No:188818-21-5
MF:C16H18BrN3O2
MW:364.23702287674
CID:115414
Update Time:2023-08-02
8-Bromo-3-(3-propan-2-yloxypropyl)-5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties
Names and Identifiers
-
- L-Phenylalanine, L-a-glutamyl-L-a-glutamyl-L-lysyl-L-leucyl-L-isoleucyl-L-valyl-L-valyl-L-alanyl-(9CI)
- H-Glu-Glu-Lys-Leu-Ile-Val-Val-Ala-Phe-OH
- L-Phenylalanine, L-a-glutamyl-L-a-glutamyl-L-lysyl-L-leucyl-L-isoleucyl-L-valyl-L-valyl-L-alan...
- GLU-GLU-LYS-LEU-ILE-VAL-VAL-ALA-PHE: EEKLIVVAF
- EEKLIVVAF
- GLU-GLU-LYS-LEU-ILE-VAL-VAL-ALA-PHE
- STL513335
- 8-bromo-3-(3-isopropoxypropyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
- 8-bromo-3-[3-(propan-2-yloxy)propyl]-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one
- 8-Bromo-3-(3-propan-2-yloxypropyl)-5H-pyrimido[5,4-b]indol-4-one
-
- Inchi: 1S/C16H18BrN3O2/c1-10(2)22-7-3-6-20-9-18-14-12-8-11(17)4-5-13(12)19-15(14)16(20)21/h4-5,8-10,19H,3,6-7H2,1-2H3
- InChI Key: OYFOAUSDNKKPFW-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C1=C(C(N(C=N1)CCCOC(C)C)=O)N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 443
- Topological Polar Surface Area: 57.7
Experimental Properties
- Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (21 g/l) (25 º C),
8-Bromo-3-(3-propan-2-yloxypropyl)-5H-pyrimido[5,4-b]indol-4-one Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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